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For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06455943 is a potent and selective inhibitor of Leucine-Rich Repeat Kinase 2 (LRRK2), a
key enzyme implicated in the pathogenesis of Parkinson's disease. Mutations in the LRRK2
gene are linked to both familial and sporadic forms of the disease, often leading to increased
kinase activity. Therefore, the inhibition of LRRK2 is a promising therapeutic strategy. These
application notes provide detailed protocols for conducting in vitro kinase assays to evaluate
the inhibitory activity of compounds like PF-06455943 against LRRK2.

Quantitative Data Summary

The inhibitory potency of PF-06455943 against LRRK2 has been determined in various in vitro
assays. The following table summarizes key quantitative data.
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Assay Type Target Enzyme  Substrate Inhibitor IC50 Value
Biochemical LRRK2 (Wild- LRRKtide

_ _ PF-06455943 ~3nM
Kinase Assay Type) (peptide)
Biochemical LRRK2 (G2019S LRRKtide

_ _ PF-06455943 ~11 nM
Kinase Assay Mutant) (peptide)
Whole-Cell

LRRK2 Endogenous PF-06455943 ~25 nM

Assay

LRRK2 Signaling Pathway

PF-06455943 inhibits LRRK2 kinase activity, thereby preventing the phosphorylation of its
downstream substrates. Key upstream activators of LRRK2 include a number of Rab GTPases.
Upon activation, LRRK2 phosphorylates various substrates, including a subset of Rab proteins,
influencing cellular processes such as vesicular trafficking.
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Caption: Simplified LRRK2 signaling pathway and the inhibitory action of PF-06455943.

Experimental Protocols

Two common methods for in vitro kinase assays are presented below: a radiometric assay and
a non-radiometric TR-FRET assay. These protocols are designed to determine the IC50 value
of PF-06455943.
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Protocol 1: Radiometric Kinase Assay ([*?P]-ATP Filter
Binding Assay)

This traditional method measures the incorporation of a radiolabeled phosphate from [y-
32P]ATP onto a substrate.

Materials:

Recombinant LRRK2 enzyme (Wild-Type or G2019S mutant)

o Myelin Basic Protein (MBP) or a specific peptide substrate (e.g., LRRKtide)
o PF-06455943

o [y-2P]ATP

o Kinase Assay Buffer (e.g., 25 mM Tris-HCI pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.1% [3-
mercaptoethanol)

o ATP solution

e Phosphoric acid (e.g., 1%)

e P81 phosphocellulose paper
 Scintillation counter and scintillation fluid
Procedure:

e Prepare PF-06455943 Dilutions: Prepare a serial dilution of PF-06455943 in DMSO, then
dilute further in Kinase Assay Buffer to the desired final concentrations.

e Reaction Setup: In a microcentrifuge tube, combine the LRRK2 enzyme, substrate (MBP or
peptide), and the diluted PF-06455943 or DMSO (for control).

e Initiate Reaction: Start the kinase reaction by adding a mixture of cold ATP and [y-32P]ATP to
each tube.
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Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 30-60 minutes).

Stop Reaction: Terminate the reaction by spotting a portion of the reaction mixture onto P81
phosphocellulose paper.

Washing: Wash the P81 papers multiple times in phosphoric acid to remove unincorporated
[y-32P]ATP.

Quantification: Place the washed P81 papers in scintillation vials with scintillation fluid and
measure the radioactivity using a scintillation counter.

Data Analysis: Determine the percentage of kinase inhibition for each PF-06455943
concentration relative to the DMSO control and calculate the IC50 value by fitting the data to
a dose-response curve.
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Caption: Workflow for a radiometric in vitro kinase assay.
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Protocol 2: Time-Resolved Fluorescence Resonance
Energy Transfer (TR-FRET) Assay

This homogeneous assay format is a non-radiometric alternative that measures the
phosphorylation of a fluorescently labeled substrate.

Materials:

Recombinant LRRK2 enzyme (Wild-Type or G2019S mutant)

» Biotinylated peptide substrate (e.g., Biotin-LRRKtide)

o PF-06455943

e ATP solution

o TR-FRET Detection Reagents:

o Europium-labeled anti-phospho-substrate antibody (Donor)

o Streptavidin-conjugated acceptor fluorophore (e.g., APC or ULight)

¢ Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-
35)

e Stop Solution (e.g., EDTA in TR-FRET dilution buffer)

o 384-well low-volume microplate

TR-FRET compatible plate reader
Procedure:

o Prepare Reagents: Prepare serial dilutions of PF-06455943 and the kinase reaction
components (LRRK2, substrate, ATP) in Kinase Assay Buffer.

e Reaction Setup: In a 384-well plate, add the diluted PF-06455943 or DMSO control.
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Add Kinase and Substrate: Add the LRRK2 enzyme and biotinylated substrate mixture to
each well.

Initiate Reaction: Start the reaction by adding ATP to each well.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-120
minutes).

Stop Reaction: Add the Stop Solution containing EDTA to each well to terminate the kinase
reaction.

Detection: Add the TR-FRET detection reagents (Europium-labeled antibody and
Streptavidin-acceptor) to each well.

Incubation for Detection: Incubate the plate at room temperature for 60 minutes to allow for
antibody-antigen binding.

Read Plate: Measure the TR-FRET signal on a compatible plate reader (e.g., excitation at
320 nm, emission at 615 nm and 665 nm).

Data Analysis: Calculate the TR-FRET ratio (665 nm / 615 nm) and determine the
percentage of inhibition for each PF-06455943 concentration. Calculate the IC50 value from
the dose-response curve.
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Caption: Workflow for a TR-FRET in vitro kinase assay.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Kinase
Assay Using PF-06455943]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402757/docs#application-notes-and-protocols-for-
in-vitro-kinase-assay-using-pf-06455943]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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